Cas no 864829-69-6 (6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester)

6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester is a synthetic intermediate with potential applications in pharmaceutical and organic synthesis. Its partially hydrogenated quinoline structure imparts unique reactivity, making it useful for constructing complex heterocyclic frameworks. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This compound may serve as a precursor for bioactive molecules due to the quinoline scaffold's prevalence in medicinal chemistry. Its stability under standard conditions allows for straightforward handling and storage. The tetrahydro modification can influence electronic properties, offering tailored reactivity for selective transformations. Researchers value this intermediate for its versatility in multi-step synthetic routes.
6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester structure
864829-69-6 structure
Product Name:6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester
CAS No:864829-69-6
MF:C12H15NO2
MW:205.253003358841
CID:4256075
PubChem ID:23157133
Update Time:2025-05-19

6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester
    • Ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate
    • 864829-69-6
    • CS-0437010
    • SCHEMBL2878655
    • NSTSMYDFEWOFAM-UHFFFAOYSA-N
    • Inchi: 1S/C12H15NO2/c1-2-15-12(14)10-5-6-11-9(8-10)4-3-7-13-11/h3-4,7,10H,2,5-6,8H2,1H3
    • InChI Key: NSTSMYDFEWOFAM-UHFFFAOYSA-N
    • SMILES: N1C2=C(CC(C(OCC)=O)CC2)C=CC=1

Computed Properties

  • Exact Mass: 205.110278721Da
  • Monoisotopic Mass: 205.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2Ų

6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A618136-1g
Ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate
864829-69-6 98%
1g
$1063.0 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1507677-1g
Ethyl 5,6,7,8-tetrahydroquinoline-6-carboxylate
864829-69-6 98%
1g
¥10417.00 2024-04-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY376120-1g
Ethyl 5,6,7,8-Tetrahydroquinoline-6-carboxylate
864829-69-6 ≥95%
1g
¥12150.00 2025-04-12

Additional information on 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester

Comprehensive Analysis of 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 864829-69-6)

The compound 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 864829-69-6) is a derivative of quinoline, a heterocyclic aromatic organic compound. Quinoline derivatives are widely studied due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. This particular ester, with its tetrahydroquinoline backbone, has garnered attention for its potential in drug discovery and organic synthesis. Researchers are increasingly interested in its structure-activity relationship (SAR), which is crucial for designing novel therapeutic agents.

In recent years, the demand for quinoline-based compounds has surged, driven by their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The ethyl ester moiety in this compound enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. This property aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is paramount. Additionally, the tetrahydro modification reduces aromaticity, potentially lowering toxicity while retaining pharmacological efficacy.

From a synthetic perspective, 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester serves as a versatile intermediate. Its carboxylic acid and ester functionalities allow for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the growing focus on fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. The compound’s stability under various conditions also makes it suitable for green chemistry applications, addressing the industry’s shift toward sustainable practices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Purity and yield are critical metrics, especially for pharmaceutical-grade materials. Recent advancements in machine learning (ML)-assisted synthesis planning have further streamlined its production, reducing time and resource costs. These innovations resonate with the broader push for automation and AI-driven research in chemical sciences.

Beyond pharmaceuticals, 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester finds utility in material science. Its conjugated system and functional groups make it a candidate for developing organic semiconductors and fluorescent probes. This dual applicability underscores its interdisciplinary relevance, bridging gaps between life sciences and engineering. As industries prioritize multifunctional materials, such compounds are poised to play pivotal roles.

In conclusion, 6-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 864829-69-6) exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its structural features and adaptability position it as a valuable asset in both drug development and material innovation. As research continues to uncover new applications, this compound will likely remain a focal point in scientific discourse.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd